Cas no 2171910-90-8 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidin-3-yl}acetic acid
• CAS No: 2171910-90-8
• MF: C₂₇H₂₃IN₂O₅
• MW: 582.386399507523
• CID: 5965382
• PubChem ID: 165544009
• Update Time: 2025-10-31

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidin-3-yl}acetic acid
• EN300-1498227
• 2171910-90-8
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodobenzoyl]azetidin-3-yl}acetic acid

• Inchi： 1S/C27H23IN2O5/c28-18-10-17(26(33)30-13-16(14-30)9-25(31)32)11-19(12-18)29-27(34)35-15-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,10-12,16,24H,9,13-15H2,(H,29,34)(H,31,32)
• InChI Key： RHIWRDZBWNMNCH-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)C(N1CC(CC(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 582.06517g/mol
• Monoisotopic Mass: 582.06517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidin-3-yl}acetic acid

Comprehensive Analysis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidin-3-yl}acetic acid (CAS No. 2171910-90-8)

In the realm of organic chemistry and pharmaceutical research, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidin-3-yl}acetic acid (CAS No. 2171910-90-8) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an iodobenzoyl moiety, is widely utilized in peptide synthesis and medicinal chemistry. Its unique properties make it a valuable building block for researchers exploring novel drug candidates and bioactive molecules.

The Fmoc-protected amino acid derivative is particularly noteworthy for its role in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides. With the growing demand for peptide-based therapeutics—driven by advancements in oncology, diabetes, and neurodegenerative disease research—compounds like 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidin-3-yl}acetic acid are increasingly sought after. Its iodo-substituted aromatic ring also offers opportunities for further functionalization via cross-coupling reactions, a hot topic in modern synthetic chemistry.

One of the most frequently asked questions in scientific forums revolves around the stability and handling of Fmoc-protected compounds. Researchers often inquire about optimal storage conditions and solubility profiles, which are critical for maintaining the integrity of such molecules. 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidin-3-yl}acetic acid is typically stored under inert conditions at low temperatures to prevent degradation, a practice aligned with industry standards for sensitive intermediates.

Another area of interest is the compound’s application in click chemistry and bioconjugation, two rapidly evolving fields. The presence of the azetidine ring and carboxylic acid functionality allows for versatile modifications, enabling researchers to create tailored molecules for targeted drug delivery systems. This adaptability is particularly relevant in the context of personalized medicine, a trending topic in healthcare innovation.

From an analytical perspective, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidin-3-yl}acetic acid is often characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound’s purity and structural integrity, which are paramount for reproducible research outcomes. The iodine atom in its structure also facilitates X-ray crystallography studies, providing insights into its molecular conformation.

In summary, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidin-3-yl}acetic acid (CAS No. 2171910-90-8) stands as a pivotal tool in synthetic and medicinal chemistry. Its multifaceted applications, from peptide synthesis to bioconjugation, underscore its importance in advancing scientific discovery. As the demand for precision therapeutics grows, this compound will undoubtedly remain at the forefront of innovative research.